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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the molecular structure, synthesis,

and known applications of Methyl 3-methylpyridine-2-carboxylate. It is intended for

researchers, scientists, and professionals in the field of drug development who are interested in

the chemical properties and potential uses of this pyridine derivative. This document

summarizes key quantitative data, details relevant experimental protocols, and visualizes the

synthetic pathway.

Introduction
Methyl 3-methylpyridine-2-carboxylate is a substituted pyridine derivative that serves as a

valuable building block in organic synthesis. Its structure, featuring a pyridine ring with a methyl

and a methyl carboxylate group at the 2 and 3 positions respectively, makes it a key

intermediate in the synthesis of more complex molecules, particularly in the field of medicinal

chemistry. Notably, it is a precursor in the development of antagonists for the melanin-

concentrating hormone receptor 1 (MCH-R1), a target for the treatment of obesity.[1]
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The fundamental properties of Methyl 3-methylpyridine-2-carboxylate are summarized in the

table below, providing a quick reference for researchers.

Property Value Source

Chemical Formula C₈H₉NO₂ [2]

Molecular Weight 151.16 g/mol [2]

IUPAC Name
Methyl 3-methylpyridine-2-

carboxylate

Synonyms

Methyl 3-methylpicolinate, 3-

Methylpicolinic acid methyl

ester, 3-Methylpyridine-2-

carboxylic acid methyl ester

[3]

CAS Number 59718-84-2 [4][5]

PubChem CID 12264487 [2]

Appearance
Colorless to light yellow clear

liquid
[3]

Boiling Point 73°C / 2mmHg [5]

Density 1.121 g/mL at 25°C [4]

Refractive Index n20/D 1.516 [4]

Synthesis
The synthesis of Methyl 3-methylpyridine-2-carboxylate is typically achieved through a two-

step process: the synthesis of the precursor 3-methylpyridine-2-carboxylic acid, followed by its

esterification.

Synthesis of 3-Methylpyridine-2-carboxylic Acid
A common method for the synthesis of 3-methylpyridine-2-carboxylic acid involves the

hydrolysis of 2-cyano-3-methylpyridine.[6]

Experimental Protocol:
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Dissolve 2.00 g (19 mmol) of 2-cyano-3-methylpyridine in 90% sulfuric acid.

Heat the resulting solution to 120°C and stir for 2 hours.

After the reaction is complete, cool the solution to 20-25°C.

Slowly add a solution of 4.00 g of sodium sulfite dissolved in 8 ml of water.

Continue stirring at the same temperature for 1.5 hours.

Warm the mixture to 75-85°C and maintain for 1.5 hours.

Cool the reaction solution and adjust the pH to approximately 3 with sodium carbonate.

Extract the product with chloroform.

Combine the organic phases, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure to yield the solid product.

Purify the solid by recrystallization from a mixture of ethyl acetate and hexane.

This procedure yields 3-methylpyridine-2-carboxylic acid with a melting point of 115.5-116.5°C.

[6]

Esterification to Methyl 3-Methylpyridine-2-carboxylate
The conversion of 3-methylpyridine-2-carboxylic acid to its methyl ester is commonly achieved

through Fischer-Speier esterification.[1] This acid-catalyzed reaction involves refluxing the

carboxylic acid with an excess of methanol.

General Experimental Protocol (Fischer Esterification):

In a round-bottom flask, suspend 3-methylpyridine-2-carboxylic acid in an excess of

methanol, which also serves as the solvent.

Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or p-

toluenesulfonic acid.
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Fit the flask with a reflux condenser and heat the mixture to reflux for several hours. The

reaction progress can be monitored by thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature.

Remove the excess methanol under reduced pressure.

Neutralize the acidic catalyst by adding a saturated aqueous solution of sodium bicarbonate.

Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure to obtain the crude methyl 3-methylpyridine-2-
carboxylate.

Purify the crude product by vacuum distillation or column chromatography.

2-Cyano-3-methylpyridine 3-Methylpyridine-2-carboxylic_acidH2SO4, H2O, Heat Methyl_3-methylpyridine-2-carboxylateMethanol, H+ catalyst, Reflux
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Synthetic pathway for Methyl 3-methylpyridine-2-carboxylate.

Spectroscopic Characterization
While specific, publicly available spectra for Methyl 3-methylpyridine-2-carboxylate are

limited, the expected spectral data can be inferred from the analysis of its structural analogues

and the precursor, 3-methylpyridine-2-carboxylic acid.

Spectroscopic Data of 3-Methylpyridine-2-
carboxylic Acid

IR (KBr) 3350, 1650, 1590 cm⁻¹[6]

¹H NMR: The proton NMR spectrum is expected to show signals for the methyl protons, the

methoxy protons of the ester group, and the three aromatic protons on the pyridine ring. The
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chemical shifts of the aromatic protons will be influenced by the positions of the methyl and

ester groups.

¹³C NMR: The carbon NMR spectrum will display signals for the methyl carbon, the methoxy

carbon, the carbonyl carbon of the ester, and the six carbons of the pyridine ring.

IR Spectroscopy: The infrared spectrum will be characterized by the presence of a strong

carbonyl (C=O) stretching vibration from the ester group, typically in the range of 1735-1750

cm⁻¹. Other characteristic peaks will include C-H stretching and bending vibrations for the

methyl and aromatic groups, and C-N stretching vibrations of the pyridine ring.

Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to

the molecular weight of the compound (151.16 g/mol ).

Applications in Drug Development
Methyl 3-methylpyridine-2-carboxylate is a key intermediate in the synthesis of pyrrolo[3,4-

b]pyridin-7(6H)-one derivatives, which have been identified as antagonists of the melanin-

concentrating hormone receptor 1 (MCH-R1).[1] MCH-R1 is a G protein-coupled receptor

primarily expressed in the brain and is involved in the regulation of energy homeostasis and

body weight. Antagonism of this receptor is a promising therapeutic strategy for the treatment

of obesity.

The synthesis of these MCH-R1 antagonists often involves the use of Methyl 3-
methylpyridine-2-carboxylate as a starting material for the construction of the core

heterocyclic scaffold.

Methyl 3-methylpyridine-2-carboxylate Multi-step Synthesis Pyrrolo[3,4-b]pyridin-7(6H)-one derivatives MCH-R1 AntagonistBiological Activity
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Role in MCH-R1 Antagonist Synthesis.
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Methyl 3-methylpyridine-2-carboxylate is a synthetically important molecule with established

utility in the field of medicinal chemistry, particularly in the development of potential

therapeutics for obesity. This guide has provided an overview of its chemical properties, a

detailed protocol for the synthesis of its precursor, a general method for its preparation, and an

outline of its application in the synthesis of MCH-R1 antagonists. Further research into the

direct biological activities of this compound and the development of more efficient synthetic

routes will continue to be of interest to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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